Cas no 2138216-73-4 (6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid)
6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2138216-73-4
- EN300-744124
- 6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
- 6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
-
- Inchi: 1S/C9H18N2O3S/c1-6-3-8(5-11-10)9(4-7(6)2)15(12,13)14/h8-9,11H,3-5,10H2,1-2H3,(H,12,13,14)
- InChI Key: SJUNMBLISKMPMD-UHFFFAOYSA-N
- SMILES: S(C1CC(C)=C(C)CC1CNN)(=O)(=O)O
Computed Properties
- Exact Mass: 234.10381361g/mol
- Monoisotopic Mass: 234.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 101Ų
6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-744124-1.0g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 1.0g |
$1543.0 | 2024-05-23 | |
| Enamine | EN300-744124-0.05g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 0.05g |
$1296.0 | 2024-05-23 | |
| Enamine | EN300-744124-0.1g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 0.1g |
$1357.0 | 2024-05-23 | |
| Enamine | EN300-744124-0.25g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 0.25g |
$1420.0 | 2024-05-23 | |
| Enamine | EN300-744124-0.5g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 0.5g |
$1482.0 | 2024-05-23 | |
| Enamine | EN300-744124-2.5g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 2.5g |
$3025.0 | 2024-05-23 | |
| Enamine | EN300-744124-5.0g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 5.0g |
$4475.0 | 2024-05-23 | |
| Enamine | EN300-744124-10.0g |
6-(hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid |
2138216-73-4 | 95% | 10.0g |
$6635.0 | 2024-05-23 |
6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
Research Brief on 6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS: 2138216-73-4)
This research brief provides an in-depth analysis of the latest advancements and applications of 6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS: 2138216-73-4), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features and functional groups make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential in drug discovery, enzyme inhibition, and as a building block for more complex molecules.
The synthesis and characterization of 6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. The compound's hydrazinylmethyl and sulfonic acid groups are particularly noteworthy, as they contribute to its reactivity and potential for forming stable complexes with biological targets.
One of the most significant findings in recent research is the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in the development of enzyme inhibitors, particularly those targeting proteases and kinases. The hydrazinylmethyl group has been shown to facilitate the formation of Schiff bases, which can interact with active sites of enzymes, thereby modulating their activity. This property has been leveraged in the design of novel therapeutic agents for conditions such as cancer and inflammatory diseases.
In addition to its applications in drug discovery, 6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid has also been investigated for its potential in diagnostic imaging. The sulfonic acid moiety enhances the compound's solubility in aqueous media, making it suitable for use in contrast agents. Recent preclinical studies have explored its use in magnetic resonance imaging (MRI) and fluorescence-based imaging techniques, with promising results.
Despite these advancements, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Researchers are actively working to improve its bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the aim of developing derivatives with enhanced efficacy and safety profiles.
In conclusion, 6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it a promising candidate for a wide range of applications, from drug discovery to diagnostic imaging. Ongoing research is expected to further elucidate its potential and pave the way for its translation into clinical use.
2138216-73-4 (6-(Hydrazinylmethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)